1-(Ethylamino)-3-(1-naphthyloxy)-2-propanol

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 1-(ethylamino)-3-naphthalen-1-yloxypropan-2-ol
• InChI: InChI=1S/C15H19NO2/c1-2-16-10-13(17)11-18-15-9-5-7-12-6-3-4-8-14(12)15/h3-9,13,16-17H,2,10-11H2,1H3
• InChI Key: GINLMRVAFCVAMT-UHFFFAOYSA-N
• Canonical SMILES: CCNCC(COC1=CC=CC2=CC=CC=C21)O

Description

1-(Ethylamino)-3-(1-naphthyloxy)-2-propanol is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 10.2 parts of 1-ethyl-3-azetidinol and 14.4 parts of α-naphthol 0.2 part of potassium hydroxide was added, and the mixture was heated under nitrogen gas at 160° C. for 18 hours. The reaction mixture was cooled and extracted with ether. The ether extract was washed with 2N-NaOH aqueous solution and then with water. The liquor was dried over anhydrous sodium sulfate and the solvent was distilled off. The residue was recrystallized from cyclohexane to yield 17.2 parts of 1-(α-naphthoxy)-3-ethylamino-2-propanol. The melting of the product was 106°-107° C. The yield was 70%.

Synthesis routes and methods II

Procedure details